Cas no 936940-53-3 (3-(2-aminoethyl)sulfanyl-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-(2-aminoethyl)sulfanyl-4-methyl-4H-1,2,4-triazole
• CAS No: 936940-53-3
• MF: C₅H₁₀N₄S
• MW: 158.224698543549
• MDL: MFCD09864196
• CID: 4774981
• PubChem ID: 28063064
• Update Time: 2025-05-18

3-(2-aminoethyl)sulfanyl-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 2-((4-Methyl-4H-1,2,4-triazol-3-yl)thio)ethanamine
• 2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]ethanamine
• 3-[(2-aminoethyl)sulfanyl]-4-methyl-4H-1,2,4-triazole
• 3-(2-aminoethyl)sulfanyl-4-methyl-4H-1,2,4-triazole

• MDL： MFCD09864196
• Inchi： 1S/C5H10N4S/c1-9-4-7-8-5(9)10-3-2-6/h4H,2-3,6H2,1H3
• InChI Key： VJDWAEVSQZZGCP-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• XLogP3: -0.7
• Topological Polar Surface Area: 82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(2-aminoethyl)sulfanyl-4-methyl-4H-1,2,4-triazole

Introduction to 3-(2-aminoethyl)sulfanyl-4-methyl-4H-1,2,4-triazole (CAS No. 936940-53-3) and Its Emerging Applications in Chemical Biology

The compound 3-(2-aminoethyl)sulfanyl-4-methyl-4H-1,2,4-triazole (CAS No. 936940-53-3) represents a fascinating scaffold in the realm of chemical biology, characterized by its unique structural and functional attributes. This heterocyclic compound, featuring a sulfanyl group at the 3-position and a methyl substituent at the 4-position of the 1,2,4-triazole core, has garnered significant attention due to its potential in drug discovery and molecular recognition applications.

Structurally, the presence of the sulfanyl moiety introduces a polar region that enhances solubility and interaction with biological targets, while the methyl group contributes to steric hindrance and fine-tunes binding affinity. The 1,2,4-triazole ring itself is a well-documented pharmacophore, known for its stability and ability to engage with various biological systems. This combination of features makes 3-(2-aminoethyl)sulfanyl-4-methyl-4H-1,2,4-triazole a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled more precise modeling of this compound's interactions with biological targets. Studies suggest that the sulfanyl group can form hydrogen bonds with nucleophilic residues in proteins, while the flexible aminoethyl side chain allows for conformational adaptability. Such characteristics are particularly valuable in designing molecules that exhibit high specificity for therapeutic targets.

In the context of drug development, derivatives of this scaffold have been investigated for their potential as kinase inhibitors. The 1,2,4-triazole core is frequently found in small-molecule inhibitors due to its ability to mimic ATP or other substrates in enzyme active sites. For instance, modifications at the 5-position of the triazole ring have been shown to enhance binding affinity to certain kinases. The incorporation of the sulfanyl group further modulates interactions with cysteine residues or other thiol-containing motifs in protein structures.

Moreover, recent research has highlighted the utility of this compound in developing novel antimicrobial agents. The combination of the sulfanyl and methyl groups appears to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary assays have demonstrated activity against Gram-positive bacteria, suggesting a potential therapeutic application in combating antibiotic-resistant strains.

The synthetic accessibility of 3-(2-aminoethyl)sulfanyl-4-methyl-4H-1,2,4-triazole is another key factor contributing to its appeal. The compound can be readily synthesized via multi-step procedures involving condensation reactions and functional group transformations. Advances in green chemistry have also led to more sustainable synthetic routes, reducing waste and improving yield. These developments make large-scale production feasible for both research and commercial purposes.

From a medicinal chemistry perspective, the flexibility offered by the aminoethyl side chain provides opportunities for structure-based drug design. By systematically varying substituents on this chain or other parts of the molecule, researchers can optimize pharmacokinetic properties such as solubility and metabolic stability. Such modifications are critical for translating promising candidates into viable drugs.

The role of computational tools in analyzing this compound cannot be overstated. Molecular dynamics simulations have been employed to study its behavior within biological membranes or protein binding pockets. These simulations help predict how changes in structure will affect interactions with biological targets, guiding experimental efforts more efficiently than traditional methods alone.

Furthermore, recent studies have explored the potential use of this scaffold in materials science applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions makes it useful as a ligand in catalysis or as a component in metal-organic frameworks (MOFs). The unique electronic properties arising from its heterocyclic structure also make it attractive for developing organic semiconductors or luminescent materials.

In conclusion,3-(2-aminoethyl)sulfanyl-4-methyl-4H-1,2,4-triazole (CAS No. 936940-53-3) stands out as a versatile molecule with broad applications across chemical biology and materials science. Its structural features—particularly the interplay between the sulfanyl, methyl, and triazole moieties—make it an excellent platform for innovation. As research continues to uncover new functionalities and synthetic pathways,this compound promises to remain at forefront of scientific discovery for years to come.